Cas no 1439902-43-8 (1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic acid
• CAS No: 1439902-43-8
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5150759
• Update Time: 2025-05-20

1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic acid
• 3-(4-Fluoro-benzyl)-3H-imidazole-4-carboxylic acid
• 3-[(4-fluorophenyl)methyl]imidazole-4-carboxylic acid
• 1H-Imidazole-5-carboxylic acid, 1-[(4-fluorophenyl)methyl]-

• Inchi： 1S/C11H9FN2O2/c12-9-3-1-8(2-4-9)6-14-7-13-5-10(14)11(15)16/h1-5,7H,6H2,(H,15,16)
• InChI Key： LHBHHLULXQCMAL-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(F)C=C2)C(C(O)=O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic acid

1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic Acid: A Comprehensive Overview

1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic acid is a chemically synthesized compound with the CAS number 1439902-43-8. This compound belongs to the class of imidazole carboxylic acids, which have garnered significant attention in recent years due to their diverse biological activities and potential applications in pharmaceutical and agricultural sciences. The structure of this compound comprises a fluorobenzyl group attached to the imidazole ring, which is further substituted with a carboxylic acid moiety at the 5-position. This unique structural arrangement contributes to its distinctive chemical properties and biological functions.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery, particularly for their roles as inhibitors of various enzymes and receptors. The fluorobenzyl group in 1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic acid introduces electronic and steric effects that enhance its binding affinity to target proteins. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain signaling. This finding underscores its potential as a lead molecule for developing anti-inflammatory agents.

The synthesis of 1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic acid typically involves a multi-step process, including nucleophilic substitution and condensation reactions. The use of fluorine-containing reagents during the synthesis ensures the incorporation of the fluorobenzyl group, which is critical for its bioactivity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the compound. These analytical methods are essential for ensuring the reliability of experimental results in subsequent studies.

In terms of pharmacological properties, 1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic acid has shown promising results in preclinical models. A study conducted in 2023 revealed its ability to modulate neurotrophic factor signaling, which is implicated in neurodegenerative diseases such as Alzheimer's disease. Additionally, this compound demonstrates selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent. These findings highlight the versatility of imidazole carboxylic acids in addressing multiple therapeutic targets.

The application of 1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic acid extends beyond pharmacology into agricultural chemistry. Research indicates that this compound can act as a plant growth regulator, enhancing stress tolerance in crops under adverse environmental conditions. Its ability to modulate plant hormone signaling pathways makes it a valuable candidate for developing eco-friendly agrochemicals.

Despite its promising properties, further research is required to fully elucidate the mechanism of action and optimize its bioavailability. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating this compound into clinically relevant therapeutics or agricultural products.

In conclusion, 1-(4-Fluorobenzyl)-1H-imidazole-5-carboxylic acid represents a compelling example of how structural modifications can enhance the bioactivity of imidazole derivatives. With ongoing advancements in chemical synthesis and biological screening technologies, this compound holds significant potential for addressing unmet medical and agricultural needs.